Cas no 99433-68-8 (2-Oxo-2-(4-propoxyphenyl)acetaldehyde hydrate)

• Product Name: 2-Oxo-2-(4-propoxyphenyl)acetaldehyde hydrate
• CAS No: 99433-68-8
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 797124
• PubChem ID: 45036876
• Update Time: 2025-06-08

2-Oxo-2-(4-propoxyphenyl)acetaldehyde hydrate Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-2-(4-propoxyphenyl)acetaldehyde hydrate
• 4-N-PROPOXYPHENYLGLYOXAL HYDRATE
• Ethanone,2,2-dihydroxy-1-(4-propoxyphenyl)-
• 2-oxo-2-(4-propoxyphenyl)ethanal,hydrate
• Oxo(4-propoxyphenyl)acetaldehyde hydrate
• 2-Oxo-2-(4-propoxyphenyl)acetaldehydehydrate
• FT-0770041
• 99433-68-8
• AB48700
• A846021
• 2-oxo-2-(4-propoxyphenyl)acetaldehyde;hydrate
• DTXSID20661718
• Oxo(4-propoxyphenyl)acetaldehyde--water (1/1)
• AKOS016006967
• CS-0457835

• Inchi： 1S/C11H12O3.H2O/c1-2-7-14-10-5-3-9(4-6-10)11(13)8-12;/h3-6,8H,2,7H2,1H3;1H2
• InChI Key： HVQDGXNDKPREAO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C=O)=O)=CC=1)CCC.O

Computed Properties

• Exact Mass: 210.08900
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 66.76000
• LogP: 0.96880

Additional information on 2-Oxo-2-(4-propoxyphenyl)acetaldehyde hydrate

2-Oxo-2-(4-Propoxyphenyl)acetaldehyde Hydrate (CAS No. 99433-68-8): A Comprehensive Overview

2-Oxo-2-(4-propoxyphenyl)acetaldehyde hydrate (CAS No. 99433-68-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at understanding its properties and potential applications.

The chemical structure of 2-Oxo-2-(4-propoxyphenyl)acetaldehyde hydrate consists of a ketone group, an aldehyde group, and a propoxyphenyl moiety. The presence of these functional groups imparts distinct chemical reactivity and physical properties to the molecule. The ketone and aldehyde functionalities make it a valuable intermediate in the synthesis of more complex organic molecules, while the propoxyphenyl group contributes to its solubility and stability in various solvents.

In recent years, 2-Oxo-2-(4-propoxyphenyl)acetaldehyde hydrate has been explored for its potential in the development of novel pharmaceuticals. Research has shown that this compound can serve as a building block for the synthesis of bioactive molecules with therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Oxo-2-(4-propoxyphenyl)acetaldehyde hydrate exhibit potent anti-inflammatory and anti-cancer activities. These findings highlight the compound's potential as a lead molecule in drug discovery programs.

Beyond its pharmaceutical applications, 2-Oxo-2-(4-propoxyphenyl)acetaldehyde hydrate has also found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of functional polymers and coatings. A recent study in the Journal of Polymer Science reported the synthesis of polymeric materials using 2-Oxo-2-(4-propoxyphenyl)acetaldehyde hydrate as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them promising candidates for various industrial applications.

The synthesis of 2-Oxo-2-(4-propoxyphenyl)acetaldehyde hydrate typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the condensation of 4-propoxybenzaldehyde with an appropriate ketone followed by hydration to form the final product. Advances in synthetic methodologies have led to more efficient and scalable methods for producing this compound, facilitating its broader application in research and industry.

In terms of safety and handling, it is important to note that while 2-Oxo-2-(4-propoxyphenyl)acetaldehyde hydrate is not classified as a hazardous substance under current regulations, proper precautions should be taken during its handling and storage to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory practices.

The future prospects for 2-Oxo-2-(4-propoxyphenyl)acetaldehyde hydrate are promising. Ongoing research continues to uncover new applications and potential uses for this compound. For example, recent studies have explored its role in catalytic reactions and its potential as a precursor for advanced materials with unique optical and electronic properties.

In conclusion, 2-Oxo-2-(4-propoxyphenyl)acetaldehyde hydrate (CAS No. 99433-68-8) is a multifunctional organic compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers and scientists working in these fields. As research continues to advance, it is likely that new and exciting applications for this compound will be discovered, further solidifying its importance in modern chemistry.